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Compound of Interest

3-amino-3-
Compound Name:
(hydroxyimino)propanamide

Cat. No.: B5910379

Get Quote
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Topic: Thermal Decomposition & Stability of Malonamide-Type Oximes Document ID: TS-MOX-
2026-03 Audience: Process Chemists, Energetic Materials Researchers, QA/QC Scientists

Core Technical Data: Thermal Properties

User Query:What is the exact thermal decomposition temperature of malonamide oxime?

Technical Response: The term "Malonamide Oxime" is often used ambiguously in industrial
contexts. It most commonly refers to Malondiamidoxime (Propanediamidoxime) or is confused
with the structurally related Diaminoglyoxime (DAG).

The thermal behavior depends heavily on the specific homolog. Refer to the table below for the
specific compound you are handling.
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Critical Note: Amidoximes (including malonamide oximes) typically do not exhibit a clean

melting event distinct from decomposition. The endothermic melting transition is often

immediately followed by (or overlaps with) a sharp exothermic decomposition event. Do not use

melting point capillaries for safety testing.

Troubleshooting Guide: Thermal Analysis (DSCITGA)

Issue 1: "My DSC curve shows a sharp exotherm immediately after
the endotherm. Is this normal?"
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Diagnosis: Yes. This is characteristic of Melt-Decomposition.
e Mechanism: As the crystal lattice collapses (

), the molecules gain sufficient mobility to undergo intramolecular cyclization or dehydration.

e Action:
o Integrate the exothermic peak to calculate

(Enthalpy of Decomposition).

o If

, treat the material as a potential explosive hazard.

o Safety Check: Ensure you are using pinhole crimped pans or high-pressure pans.
Hermetically sealed pans may rupture violently if gas evolution (

) is rapid.

Issue 2: "TGA shows a multi-stage weight loss. What is happening?"

Diagnosis: Stepwise degradation.
e Stage 1 (150-210 °C):Dehydration/Cyclization.
o Loss of

(approx. 10-15% mass loss) or

o Formation of 1,2,4-oxadiazole rings or nitrile reversion.

o Stage 2 (>250 °C):Skeletal Breakdown.
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o Fragmentation of the carbon backbone.

e Action: Run a TGA-MS or TGA-FTIR to identify the evolved gas. If

(

) or

(

) is observed, it confirms chemical transformation rather than simple sublimation.

Issue 3: "The sample exploded in the DSC furnace."

Diagnosis: Thermal Runaway / Critical Mass Exceeded.

» Cause: Malonamide oximes are precursors to energetic materials (furazans). Using too large
a sample size (>5 mg) creates a "self-heating" environment where heat cannot dissipate fast
enough.

» Corrective Protocol:
o Reduce sample mass to 0.5 - 1.5 mg.
o Reduce heating rate from 10 °C/min to 2 °C/min or 5 °C/min.

o Use Gold (Au) pans if catalytic decomposition by Aluminum (Al) is suspected (though rare
for oximes, Al can react with acidic byproducts).

Experimental Workflow: Safe Characterization

Objective: Determine

and

safely.
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Start: Unknown Malonamide Oxime Sample

Step 1: Vacuum Dry
(40°C, 4h) to remove solvent

/

Step 2: TGA Screening
(Open Pan, 10°C/min, N2)

Is Mass Loss > 5% below 150°C?

No Yes

Step 3: DSC Preparation Result: Solvated/Wet
(< 2 mg, Pinhole Lid, N2) Re-dry sample

:

Step 4: DSC Run
(5°C/min to 250°C)

Step 5: Analyze Onset & Enthalpy

Click to download full resolution via product page

Figure 1: Standard Operating Procedure (SOP) for thermal characterization of energetic
oximes.

Decomposition Mechanism & Pathway

Understanding the chemistry is vital for interpreting "dirty" thermal data.[6] The decomposition
Is not random; it follows specific pathways.[7]
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Mechanism:
e Dehydration: The amidoxime group (

) loses water to form a cyano group (
) or cyclizes.

o Cyclization: In the presence of heat, diamidoximes often cyclize to form 1,2,4-oxadiazoles or
furazans (1,2,5-oxadiazoles). This ring closure is exothermic.

Poly(amidoxime)
Slow Heat Cross-linking

Rapid Heat
Thermal Runaway)

Malondiamidoxime Heat (>160°C) Intermediate
(C3H8N402) (Cyclization)

Decomp Products
(NH3, H20, Nitriles)

Click to download full resolution via product page

Figure 2: Simplified thermal degradation pathway.

Frequently Asked Questions (FAQ)

Q: Can | dry Malonamide Oxime in an oven at 100 °C? A:NO. While the melting point is >160
°C, prolonged exposure to 100 °C can initiate slow thermal degradation (isothermal aging).

e Recommendation: Dry under vacuum at 40-50 °C max. Use a desiccator with
if water retention is stubborn.

Q: Why does the color change from white to yellow/brown during storage? A: This indicates
oxidative degradation or slow hydrolysis.

o Amidoximes are sensitive to light and moisture. The yellow color often indicates the
formation of azo-linkages or trace furazan derivatives.

o Action: Recrystallize from water/ethanol if purity is critical. Store in amber glass at 2—8 °C.
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Q: Is Malonamide Oxime explosive? A:
e Malondiamidoxime (

): Generally considered "energetic” but not a primary explosive. It burns vigorously.
o Diaminoglyoxime (

):YES. It is a known precursor to insensitive munitions but possesses significant chemical
energy. Handle with electrostatic discharge (ESD) precautions.

References

e Gunasekaran, A., et al. (1995). "A Convenient Synthesis of Diaminoglyoxime and
Diaminofurazan: Useful Precursors for the Synthesis of High Density Energetic Materials."
Journal of Chemical Research. 8

o Kusurkar, R. S., et al. (2025). "Microwave Mediated Fast Synthesis of Diaminoglyoxime and
3,4-diaminofurazan." ResearchGate.[2][3] 9[10]

o ChemicalBook. (2026). "Malonamide Properties and Melting Point Data.” ChemicalBook
Database. 11[10]

e BenchChem. (2025). "Diaminoglyoxime Synthesis: A Technical Support Guide for Safer
Procedures." BenchChem Technical Notes. 12

e |UCr. (2024). "Thermal decomposition of Barium isonitrosomalonamide frameworks." Acta
Crystallographica. 13

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Support Center: Thermal Characterization of
Malonamide Oximes]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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